Cas no 88393-56-0 ((2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide)

(2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide structure
88393-56-0 structure
Product Name:(2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide
CAS No:88393-56-0
MF:C18H20N2O4
MW:328.362404823303
CID:709439
PubChem ID:24856485
Update Time:2024-10-26

(2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide Chemical and Physical Properties

Names and Identifiers

    • (2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide
    • (+)-L-TARTARIC ACID DIBENZYL AMIDE
    • (+)-N,N′-Dibenzyl-L-tartaric diamide
    • Butanediamide,2,3-dihydroxy-N1,N4-bis(phenylmethyl)-, (2R,3R)-
    • NULL
    • (2R,3R)-2,3-Dihydroxy-N1,N4-bis(phenylmethyl)butanediamide
    • (2R,3R)-2,3-Dihydroxy-N1,N4-bis(phenylmethyl)butanediamide (ACI)
    • Butanediamide, 2,3-dihydroxy-N,N′-bis(phenylmethyl)-, (2R,3R)- (9CI)
    • (+)-(2R,3R)-2,3-dihydroxy-N,N′-bis(phenylmethyl)butanediamide
    • rel-(2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide
    • SCHEMBL714386
    • DS-4068
    • BBYSAHVLSFBCMN-HZPDHXFCSA-N
    • (+)-L-Tartaric acid dibenzylamide
    • MFCD00064478
    • (+)-N,N'-Dibenzyl-L-tartaric diamide, 99%
    • 123122-13-4
    • N,N'-Dibenzyl-L-tartramide
    • I10679
    • 88393-56-0
    • AKOS015888855
    • (2R,3R)-N,N'-dibenzyl-2,3-dihydroxybutanediamide
    • (+)-N,N'-Dibenzyl-L-tartaric diamide
    • MDL: MFCD00064478
    • Inchi: 1S/C18H20N2O4/c21-15(17(23)19-11-13-7-3-1-4-8-13)16(22)18(24)20-12-14-9-5-2-6-10-14/h1-10,15-16,21-22H,11-12H2,(H,19,23)(H,20,24)/t15-,16-/m1/s1
    • InChI Key: BBYSAHVLSFBCMN-HZPDHXFCSA-N
    • SMILES: C(C1C=CC=CC=1)NC(=O)[C@H](O)[C@@H](O)C(=O)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 328.14200
  • Monoisotopic Mass: 328.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 98.7Ų

Experimental Properties

  • Density: 1.279
  • Melting Point: 198-200 °C (lit.)
  • Boiling Point: 706.2°C at 760 mmHg
  • Flash Point: 380.9°C
  • Refractive Index: 1.61
  • PSA: 98.66000
  • LogP: 1.12280
  • Optical Activity: [α]20/D +83°, c = 5.5 in pyridine

(2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

(2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide Pricemore >>

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abcr
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abcr
AB460290-5g
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(2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol
Reference
Study on HCMV protease inhibitors (I) design and liquid-phase combinatorial building block synthesis of peptidomimetic inhibitors
Xu, Ping; et al, Zhongguo Yaowu Huaxue Zazhi, 2001, 11(1), 32-36

Production Method 2

Reaction Conditions
Reference
Synthesis of functionalized bis-amides of L-(+)-tartaric acid and application as copper(II) ligands
Plantier-Royon, Richard; et al, Comptes Rendus Chimie, 2004, 7(2), 119-123

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  overnight, reflux
Reference
Carbonylation of functionalized diamine diols to cyclic ureas: application to derivatives of DMP 450
Darko, Ampofo K.; et al, Tetrahedron, 2011, 67(22), 3976-3983

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  7 h, reflux
Reference
Tartramide Ligands for Copper-Catalyzed N-Arylation at Room Temperature
Ma, Xuerui; et al, Advanced Synthesis & Catalysis, 2022, 364(12), 2023-2031

Production Method 5

Reaction Conditions
Reference
Solvent-free synthesis of tartramides under microwave activation
Massicot, F.; et al, Synthesis, 2001, (16), 2441-2444

(2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide Raw materials

(2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide Preparation Products

(2R,3R)-N1,N4-Dibenzyl-2,3-dihydroxysuccinamide Related Literature

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